Cas no 1891913-48-6 (methyl 2-(4-bromo-2-hydroxyphenyl)-2-hydroxyacetate)

• Product Name: methyl 2-(4-bromo-2-hydroxyphenyl)-2-hydroxyacetate
• CAS No: 1891913-48-6
• MF: C₉H₉BrO₄
• MW: 261.069362401962
• CID: 5843522
• PubChem ID: 117406323
• Update Time: 2025-05-21

methyl 2-(4-bromo-2-hydroxyphenyl)-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(4-bromo-2-hydroxyphenyl)-2-hydroxyacetate
• EN300-1907407
• 1891913-48-6

• Inchi： 1S/C9H9BrO4/c1-14-9(13)8(12)6-3-2-5(10)4-7(6)11/h2-4,8,11-12H,1H3
• InChI Key： YOCCRNLHZHFNHO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)O)C(C(=O)OC)O

Computed Properties

• Exact Mass: 259.96842g/mol
• Monoisotopic Mass: 259.96842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.8Ų

Additional information on methyl 2-(4-bromo-2-hydroxyphenyl)-2-hydroxyacetate

Comprehensive Overview of Methyl 2-(4-bromo-2-hydroxyphenyl)-2-hydroxyacetate (CAS No. 1891913-48-6)

Methyl 2-(4-bromo-2-hydroxyphenyl)-2-hydroxyacetate (CAS No. 1891913-48-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This ester derivative, featuring a brominated hydroxyphenyl moiety, is often explored for its role in synthesizing bioactive molecules. Researchers are particularly interested in its utility as an intermediate in the development of drug candidates, owing to its ability to introduce functional groups critical for biological activity.

The compound's molecular structure, characterized by the presence of both hydroxy and ester functional groups, makes it a versatile building block in organic synthesis. Its CAS No. 1891913-48-6 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documentation. In recent years, the demand for such high-purity intermediates has surged, driven by advancements in medicinal chemistry and the need for novel therapeutic agents. This trend aligns with growing interest in personalized medicine and targeted drug delivery systems, where tailored molecular structures play a pivotal role.

One of the key advantages of methyl 2-(4-bromo-2-hydroxyphenyl)-2-hydroxyacetate is its compatibility with modern synthetic techniques, such as cross-coupling reactions and catalyzed transformations. These methods are frequently highlighted in AI-driven drug discovery platforms, where computational models predict optimal reaction pathways. As a result, the compound has become a subject of interest in green chemistry initiatives, which emphasize sustainable and efficient synthesis routes. Its bromine substituent further enhances its reactivity, enabling selective modifications that are crucial for structure-activity relationship (SAR) studies.

From an industrial perspective, CAS No. 1891913-48-6 is often discussed in the context of scale-up challenges and process optimization. Manufacturers and researchers alike seek to balance yield, purity, and cost-effectiveness, especially when producing compounds for preclinical trials. The compound's stability under various conditions also makes it a candidate for high-throughput screening, a technique widely adopted in pharmaceutical R&D to accelerate drug discovery. Additionally, its relevance to bioconjugation strategies has been noted, particularly in the design of prodrugs and diagnostic agents.

In the realm of academic research, methyl 2-(4-bromo-2-hydroxyphenyl)-2-hydroxyacetate is frequently cited in studies exploring antioxidant properties and enzyme inhibition. The phenolic hydroxyl group in its structure is theorized to contribute to free radical scavenging, a topic of immense interest in anti-aging and neuroprotective research. Furthermore, its potential as a precursor for fluorescence probes has been investigated, aligning with the rising demand for bioimaging tools in cellular and molecular biology.

As the scientific community continues to prioritize innovative synthetic methodologies, compounds like CAS No. 1891913-48-6 remain at the forefront of discussion. Its integration into automated synthesis platforms and machine learning-assisted design exemplifies the intersection of chemistry and technology. For those seeking detailed spectroscopic data or safety profiles, reputable chemical databases and peer-reviewed journals serve as invaluable resources. Ultimately, the compound's multifaceted applications underscore its importance in advancing both therapeutic development and material science.